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Compound Name:
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hydrochloride

CAS No.: 1177340-54-3

Cat. No.: B1286184

Get Quote

Executive Summary
2-(2-Bromophenyl)azepane hydrochloride is a pharmacologically significant scaffold, often

utilized as an intermediate in the synthesis of norepinephrine transporter (NET) inhibitors and

CNS-active agents [1].[1][2] Its structure comprises a seven-membered nitrogen heterocycle

(azepane) with a bulky, electron-withdrawing ortho-bromoaryl substituent.[1][2]

This guide details the Critical Quality Attributes (CQAs) and analytical protocols required to

establish identity, purity, and enantiomeric excess. We prioritize a "Quality by Design" (QbD)

approach, addressing the specific challenges of analyzing secondary amine salts and

halogenated aromatics.

Chemical Profile

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1286184#bc-rfq
https://www.benchchem.com/product/b1286184/docs?utm_src=pdf-body#application-note-comprehensive-characterization-of-2-2-bromophenyl-azepane-hydrochloride
https://www.bldpharm.com/products/383129-25-7.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6150284/
https://www.bldpharm.com/products/383129-25-7.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6150284/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description

IUPAC Name 2-(2-Bromophenyl)azepane hydrochloride

Molecular Formula C₁₂H₁₆BrN[1][3][4][5][6][7][8] · HCl

Molecular Weight 254.17 (Free Base) / 290.63 (Salt)

Chirality One chiral center at C2 (Enantiomers: R and S)

Solubility High in MeOH, Water; Low in Hexane/Et₂O

pKa (Calc) ~10.5 (Secondary Amine)

UV Maxima ~210 nm, ~260 nm (Aromatic shoulder)

Analytical Strategy & Workflow
The characterization strategy distinguishes between routine release testing (HPLC-UV) and

structural elucidation (NMR/HRMS).[2]

Diagram 1: Analytical Decision Matrix
This flowchart illustrates the logical progression from crude synthesis to final salt

characterization.

Crude Synthesis
Product

TLC Screening
(Mobile Phase Check)

RP-HPLC (Achiral)
Purity & Assay

 Optimization

Chiral HPLC
(e.e. Determination) If Purity >95%

Structural ID
(NMR + HRMS)

 Validation
Certificate of

Analysis (CoA)

Click to download full resolution via product page

Caption: Analytical workflow prioritizing achiral purity assessment before expensive chiral

separation or structural confirmation.

Protocol A: Reverse-Phase HPLC (Purity & Assay)
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Objective: Quantify chemical purity and related impurities.[1] Challenge: Secondary amines like

azepanes interact strongly with residual silanols on silica columns, leading to peak tailing.[2]

Solution: Use of a low-pH buffer with an ion-pairing effect or a high-coverage end-capped

column (C18) to suppress silanol activity [2].[1]

Method Parameters
Parameter Condition

Column
C18, 150 x 4.6 mm, 3.5 µm (e.g., Waters

XBridge or Agilent Zorbax Eclipse Plus)

Mobile Phase A
0.1% Phosphoric Acid or 10mM Ammonium

Formate (pH 3.[1][2]0)

Mobile Phase B Acetonitrile (ACN)

Gradient
0-2 min: 5% B; 2-15 min: 5%→80% B; 15-18

min: 80% B

Flow Rate 1.0 mL/min

Column Temp
40°C (Improves mass transfer for the bulky

bromo-group)

Detection
UV @ 215 nm (Amide/Backbone) and 260 nm

(Phenyl group)

Injection Vol 5 µL

System Suitability Criteria (Self-Validating)
Tailing Factor (Tf): Must be < 1.5. Note: If Tf > 1.5, increase buffer strength or add 0.1%

Triethylamine (TEA) as a silanol blocker.[2]

Resolution (Rs): > 2.0 between the main peak and the nearest impurity (likely the des-bromo

analogue or ring-opened byproduct).[1]

Precision: RSD < 0.5% for 6 replicate injections of the standard.

Protocol B: Chiral HPLC (Enantiomeric Excess)
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Objective: Determine the ratio of R vs. S enantiomers. Mechanism: The 2-substituted azepane

creates a steric environment that resolves well on polysaccharide-based stationary phases [3].

[1]

Method Parameters
Column: Immobilized Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak IA/IG).[2]

Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1]

Why Diethylamine? Essential to sharpen the peak of the basic amine; without it, the peak

will broaden significantly.

Flow Rate: 0.8 mL/min (Isocratic).[2]

Detection: UV @ 254 nm.[9]

Expected Result: Baseline separation (Rs > 3.0) due to the bulky ortho-bromo group

hindering rotation and enhancing chiral recognition.[1]

Protocol C: Structural Elucidation (NMR & MS)
Objective: Unequivocal identification of the structure, specifically confirming the ortho position

of the bromine and the 7-membered ring size.

Mass Spectrometry (HRMS-ESI)
The presence of Bromine provides a distinctive "spectral fingerprint" due to the natural

abundance of isotopes ⁷⁹Br and ⁸¹Br (~1:1 ratio).

Ionization: ESI Positive Mode (

).

Key Diagnostic Feature: The molecular ion cluster will appear as a doublet of equal intensity

separated by 2 Da (m/z 254.05 and 256.05 for the free base).

Fragmentation Pathway:
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Loss of NH₃ (Azepane ring opening).

Loss of Br radical (Characteristic mass shift).

Diagram 2: Proposed Fragmentation Pathway
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Caption: ESI+ fragmentation logic. The 1:1 isotopic doublet at the parent ion is the primary

confirmation of the Bromine atom.

Nuclear Magnetic Resonance (NMR)
The 7-membered ring (azepane) exhibits complex coupling due to conformational flexibility

(chair/twist-boat) [4].[1][2]

¹H NMR (400 MHz, DMSO-d₆) - Key Assignments:

Amine Protons: Broad singlet/doublet at ~9.0-9.5 ppm (ammonium salt protons).[1]

Aromatic Region (4H): 7.1 - 7.7 ppm.[1] Look for the doublet of doublets characteristic of the

ortho-substituted pattern.
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The Chiral Proton (H2): A multiplet at ~4.5 ppm. This is the most deshielded aliphatic proton

due to the adjacent Nitrogen and Phenyl ring.

Ring Methylenes (H3-H7): Complex multiplets between 1.5 - 3.2 ppm.[1]

Validation: Use COSY (Correlation Spectroscopy) to trace the spin system from H2 -> H3 -

> H4... to confirm the 7-membered chain continuity, distinguishing it from a piperidine (6-

membered) impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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